Quasar 670

• Molecular Formula: C33H41N2O2+
• Molecular Weight: 497.7 g/mol
• InChI: InChI=1S/C33H40N2O2/c1-6-34-27-19-14-12-17-25(27)32(2,3)29(34)21-9-7-10-22-30-33(4,5)26-18-13-15-20-28(26)35(30)24-16-8-11-23-31(36)37/h7,9-10,12-15,17-22H,6,8,11,16,23-24H2,1-5H3/p+1
• InChIKey: KFRBDDCGSXYGOV-UHFFFAOYSA-O

Quasar 670 Spectral & Cy5 Replacement Role

Quasar 670 is an indocarbocyanine fluorescent dye developed by Biosearch Technologies (LGC) as a direct, cost-effective replacement for Cy5 in oligonucleotide labeling applications [1]. It belongs to the cyanine dye family, structurally derived from Cyanine 5, and shares the same indodicarbocyanine chromophore core [2]. The dye exhibits an absorption maximum at 647 nm and a fluorescence emission maximum at 670 nm, placing it in the far-red region of the visible spectrum [1]. Its extinction coefficient at λmax is 187,000 M⁻¹cm⁻¹ (measured on the T-Quasar 670 internal modification conjugate) [1]. Quasar 670 is available in multiple reactive forms — including phosphoramidite, dT-phosphoramidite, CPG, NHS ester, and carboxylic acid — enabling incorporation at the 5′-terminus, 3′-terminus, or internal positions of synthetic oligonucleotides during automated solid-phase synthesis . The dye is efficiently quenched by Black Hole Quencher 2 (BHQ-2), forming the basis of dual-labeled probe systems widely used in qPCR, FISH, and multiplex nucleic acid detection [1].

Labeling format Phosphoramidite for automated solid-phase oligo synthesis

Spectral window Far-red emission matched to Cy5 detection channel

Internal labeling dT amidite format retains base pairing without duplex disruption

• [1] LGC Biosearch Technologies. T(Quasar 670); Internal Modification — Product Specification. Absorption Maximum 647 nm, Extinction Coefficient 187,000 M⁻¹cm⁻¹, Fluorescence Maximum 670 nm. View Source
• [2] Glen Research. Quasar 670-dT Phosphoramidite (10-5955): Product Specification. Quasar 570 and Quasar 670 dyes are two cyanine derivatives of Cyanine 3 and Cyanine 5, respectively. View Source

Why Quasar 670 Is Not a Simple Cy5 Substitute

Although Quasar 670 and Cy5 share the same indocarbocyanine chromophore and exhibit nearly identical photobleaching characteristics [1], their differentiation at the level of linker chemistry, reactive-form availability, and synthesis workflow integration creates meaningful procurement and experimental consequences. Standard Cy5 phosphoramidites lack a heterocyclic base in their structure and therefore cannot participate in base pairing when incorporated internally — they destabilize duplex formation . In contrast, the Quasar 670-dT phosphoramidite retains a thymidine base and can be inserted internally as a direct dT replacement without disrupting base pairing or stacking [2]. Furthermore, commercially available Cy5 derivatives suitable for direct internal DNA incorporation via automated synthesis remain effectively nonexistent in the market [3]. The Quasar 670/BHQ-2 dye-quencher pair additionally benefits from a dual static-plus-FRET quenching mechanism driven by hydrophobic and electrostatic dye-quencher association, yielding enhanced signal-to-noise ratios not replicated by generic Cy5/BHQ-2 pairings [4]. These differences mean that procurement decisions cannot be reduced to spectral equivalence alone; they must account for synthesis compatibility, labeling position flexibility, and integrated probe-system optimization.

Internal labeling

Quasar 670-dTRetains thymidine base; inserts as dT replacement without disrupting hybridization.

Standard Cy5 amiditeLacks nucleobase; internal incorporation destabilizes duplex and is not functional for hybridization-dependent probes.

Quencher pairing

Quasar 670 / BHQ-2Dual FRET + static quenching via hydrophobicity-driven dimer formation; higher synthesis yields reported.

Generic Cy5 / BHQ-2Static quenching contribution may differ if dye hydrophobicity varies; integrated probe performance not guaranteed.

• [1] LGC Biosearch Technologies FAQ. 'Biosearch Technologies' Quasar 670 dye is listed as an alternative to the Cy 5 dye. Is it more resistant to photobleaching?' Answer: 'No, both Quasar 670 and Cy 5 share similar photobleaching characteristics.' View Source
• [2] Glen Research. Quasar 670-dT Phosphoramidite (10-5955): 'With Quasar 570-dT and Quasar 670-dT, these dyes can be incorporated internally without disrupting base pairing or stacking. Monomers can be inserted as a replacement for a dT residue.' View Source
• [3] Cho E. et al. (2022). 'Synthesis of Substituted Cy5 Phosphoramidite Derivatives and Their Incorporation into Oligonucleotides Using Automated DNA Synthesis.' ACS Omega, 7(13):11002–11016. 'The requisite commercial Cy5 derivatives available for direct incorporation into DNA are nonexistent.' View Source
• [4] LGC Biosearch Technologies FAQ. 'What Black Hole Quencher do you recommend for dyes with long wavelength emissions, such as the Quasar and Pulsar dyes?' — BHQ-2 dye facilitates static quenching via hydrophobic and electrostatic dimer formation with certain reporters, enhancing signal-to-noise ratios. View Source

Quasar 670 vs. Cy5 and Alexa Fluor 647: Key Evidence

Internal Labeling Without Duplex Destabilization

Standard Cy5 phosphoramidites lack a heterocyclic base in their molecular structure. When incorporated at an internal position of an oligonucleotide, they cannot participate in Watson-Crick base pairing; this destabilizes any duplex formed and makes them unsuitable for internal labeling in hybridization-dependent probe designs . By contrast, the Quasar 670-dT phosphoramidite retains a thymidine base connected to the indocarbocyanine fluorophore via a C6 linker arm. This monomer can be inserted as a direct replacement for a dT residue during automated solid-phase synthesis, permitting internal dye incorporation without disrupting base pairing or base stacking interactions [1]. A 2022 study in ACS Omega confirmed that commercial Cy5 derivatives suitable for direct internal DNA incorporation via automated synthesis remain 'nonexistent' in the market [2]. The Quasar 670-dT phosphoramidite thus occupies a unique availability position for researchers requiring internal fluorophore placement — such as FRET probes, molecular beacons, and exciton-controlled hybridization-sensitive (ECHO) probes — where standard Cy5 amidites are structurally incapable of delivering equivalent performance.

Internal Labeling Capability

Head-to-head

Quasar 670-dT preserves Watson-Crick base pairing as dT replacement; standard Cy5 amidite lacks nucleobase and disrupts duplex.

Reported structural basis for internal probe design without hybridization loss.

Commercial Cy5 internal-labeling amidites remain nonexistent per ACS Omega 2022.

Evidence Dimension	Internal incorporation compatibility — preservation of oligonucleotide duplex stability
Target Compound Data	Quasar 670-dT: retains thymidine base; can be inserted as dT replacement; maintains base pairing and stacking; coupling time 10 min recommended [1].
Comparator Or Baseline	Standard Cy5 phosphoramidite: lacks heterocyclic base; no base-pairing capability; internal incorporation disrupts duplex and is not commonly employed . Commercial Cy5 derivatives for direct internal DNA incorporation: nonexistent [2].
Quantified Difference	Qualitative structural difference with definitive functional consequence: Quasar 670-dT enables internal labeling with duplex preservation; Cy5 amidite cannot. Published duplex destabilization data unavailable, but structural basis is definitive (presence vs. absence of nucleobase).
Conditions	Oligonucleotide solid-phase synthesis; internal labeling position; duplex hybridization context.

Why This Matters

Procurement of internal-labeling-capable far-red fluorophores for FRET probes, molecular beacons, or ECHO-FISH is restricted to dT-amidite formats like Quasar 670-dT; standard Cy5 amidites lack the requisite nucleobase and are functionally excluded from these applications.

• [1] Glen Research. Quasar 670-dT Phosphoramidite (10-5955): 'With Quasar 570-dT and Quasar 670-dT, these dyes can be incorporated internally without disrupting base pairing or stacking. Monomers can be inserted as a replacement for a dT residue.' View Source
• [2] Cho E. et al. (2022). 'Synthesis of Substituted Cy5 Phosphoramidite Derivatives and Their Incorporation into Oligonucleotides Using Automated DNA Synthesis.' ACS Omega, 7(13):11002–11016. DOI: 10.1021/acsomega.1c06921 View Source

Extinction Coefficient & Molar Brightness

The published extinction coefficient of Quasar 670 at λmax is 187,000 M⁻¹cm⁻¹ (measured on the T-Quasar 670 internal modification conjugate) [1]. In comparison, the extinction coefficient of standard Cy5 (free acid, NHS ester, and phosphoramidite forms) is consistently reported as 250,000 M⁻¹cm⁻¹ across multiple independent sources . Notably, AAT Bioquest's Cy5NS — a non-sulfonated cyanine stated to have 'chemical and spectral properties identical to Quasar 670 (Biosearch)' — also carries an extinction coefficient of 250,000 M⁻¹cm⁻¹ and a quantum yield of 0.27 . This 33% higher extinction coefficient for Cy5/Cy5NS versus Quasar 670 (250,000 vs. 187,000) indicates that the free dye molar absorptivity of Quasar 670 is measurably lower when the fluorophore is conjugated via the thymidine linker system. However, the practical fluorescence intensity of Cy5 and Cy5NS in oligonucleotide conjugates is attenuated at higher labeling densities by the well-documented phenomenon of cyanine dimerization-induced self-quenching — a property that Alexa Fluor 647, with its four sulfonate groups, largely avoids [2]. The Quasar 670-dT architecture, with its extended C6 linker separating the dye from the nucleobase, is specifically designed to mitigate dye-dye and dye-nucleobase interactions, potentially preserving per-label fluorescence output in multiply labeled probes where standard Cy5 would suffer aggregation losses.

Extinction Coefficient

Cross-study comparable

Quasar 670: 187,000 M⁻¹cm⁻¹ vs. Cy5: 250,000 M⁻¹cm⁻¹

Free-dye molar absorptivity is lower, but self-quenching of Cy5 at high density may reduce practical brightness.

Quasar 670-dT linker designed to mitigate dye aggregation losses.

Evidence Dimension	Extinction coefficient (ε) at λmax — molar absorptivity of the fluorophore
Target Compound Data	Quasar 670 (T-internal modification conjugate): ε = 187,000 M⁻¹cm⁻¹, λabs 647 nm, λem 670 nm [1].
Comparator Or Baseline	Cy5 (free acid/NHS ester/phosphoramidite): ε = 250,000 M⁻¹cm⁻¹, λabs 646–651 nm, λem 664–670 nm . Cy5NS (AAT Bioquest — stated identical to Quasar 670): ε = 250,000 M⁻¹cm⁻¹, QY = 0.27 .
Quantified Difference	Cy5/Cy5NS ε exceeds Quasar 670 ε by 63,000 M⁻¹cm⁻¹ (≈33% higher). However, Cy5 conjugates at high labeling density exhibit blue-shifted shoulder peaks and fluorescence loss due to dimerization/aggregation; Alexa Fluor 647 conjugates show 'significantly less of this self-quenching' and are 'significantly more fluorescent' at high degrees of labeling [2].
Conditions	Quasar 670 data: T-internal modification conjugate in oligonucleotide context [1]. Cy5 data: free dye/NHS ester in PBS or organic solvent . Protein conjugate self-quenching data: Alexa Fluor 647 vs. Cy5 NHS ester conjugates [2].

Why This Matters

Procurement based solely on free-dye extinction coefficient favors Cy5; however, for densely labeled oligonucleotide probes, dye aggregation and self-quenching can erode practical fluorescence output. The Quasar 670-dT architecture is engineered to spatially separate the fluorophore from the oligonucleotide backbone, potentially yielding more predictable per-label signal in multiplex probe designs.

• [1] LGC Biosearch Technologies. T(Quasar 670); Internal Modification — Product Specification. Extinction Coefficient at Lambda max: 187,000. View Source
• [2] Berliner J.E. et al. (2003). 'Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates.' Journal of Histochemistry & Cytochemistry, 51(12):1699–1712. Alexa Fluor 647 conjugates exhibit significantly less self-quenching than Cy5 conjugates; Alexa Fluor dyes are significantly more fluorescent at high degrees of labeling. View Source

BHQ-2 Dual Static and FRET Quenching

The Quasar 670 / BHQ-2 dye-quencher pair benefits from a dual quenching mechanism — combining Förster resonance energy transfer (FRET) with static (contact) quenching — that is specifically enabled by the hydrophobic and electrostatic properties of the BHQ-2 dark quencher [1]. BHQ-2 exhibits strong absorption across the 599–670 nm range, providing excellent spectral overlap with Quasar 670 emission at 670 nm for FRET-based quenching [2]. Additionally, the manufacturer reports that 'hydrophobic and electrostatic interactions facilitate the association of BHQ dyes with certain reporters to form an intramolecular dimer, for enhanced quenching and improved signal to noise ratios' [1]. This static quenching component — which operates through direct dye-quencher complex formation rather than distance-dependent dipole-dipole coupling — provides supplementary quenching efficiency beyond what FRET alone can achieve, particularly at short donor-acceptor distances typical of dual-labeled oligonucleotide probes. In practical terms, the manufacturer states that the BHQ-2 quencher yields higher final oligonucleotide synthesis yields than the alternative BHQ-3, providing 'a more cost-effective synthesis with excellent purity and performance characteristics' [1]. The Quasar 670 / BHQ-2 pairing has been validated in a published four-plex qPCR system (FAM, CAL Fluor Orange, TAMRA, Quasar 670), demonstrating feasibility for cost-effective, high-multiplex gene expression analysis [3].

BHQ-2 Dual Quenching

Supporting evidence

FRET + static (intramolecular dimer) quenching; hydrophobic/electrostatic dye-quencher association.

Integrated system may enhance signal-to-noise ratios; BHQ-2 synthesis yield reported higher than BHQ-3.

Validated in four-plex qPCR (Sootome et al. 2007).

Evidence Dimension	Quenching mechanism and spectral overlap — quenching efficiency in dual-labeled probe context
Target Compound Data	Quasar 670 / BHQ-2 pair: FRET + static (intramolecular dimer) quenching; BHQ-2 absorption range 599–670 nm [1][2]; validated in 4-plex qPCR [3].
Comparator Or Baseline	Generic Cy5 / BHQ-2 pair: Cy5 emission at 670 nm also falls within BHQ-2 absorption range [2]; however, static quenching enhancement is specifically noted for Quasar/BHQ pairings due to hydrophobicity-driven dye-quencher association [1]. Cy5 / BHQ-3 pair: BHQ-3 operates via FRET-only mechanism; BHQ-2 is recommended over BHQ-3 for higher synthesis yield and cost-effectiveness [1].
Quantified Difference	No published quantitative signal-to-noise ratio difference between Quasar 670/BHQ-2 and Cy5/BHQ-2. Synthesis yield advantage of BHQ-2 over BHQ-3 is stated qualitatively ('final yield is usually higher with BHQ-2') [1].
Conditions	Dual-labeled oligonucleotide probe synthesis and qPCR detection context.

Why This Matters

For procurement of dual-labeled qPCR probes, the Quasar 670 / BHQ-2 pair is an integrated, manufacturer-optimized system with dual quenching mechanisms; substituting the fluorophore with generic Cy5 may forgo the static quenching contribution if the dye's hydrophobicity differs, potentially reducing assay signal-to-noise ratio. BHQ-2 also offers higher synthesis yields than BHQ-3, reducing per-probe manufacturing cost.

• [1] LGC Biosearch Technologies FAQ. 'What Black Hole Quencher do you recommend for dyes with long wavelength emissions?' — BHQ-2 is preferred; static quenching via hydrophobic/electrostatic dimer formation enhances signal-to-noise; BHQ-2 yields higher synthesis output than BHQ-3. View Source
• [2] LGC Biosearch Technologies. BHQ-2 Dark Quencher — Product Specification. Strong absorption from 599 nm to 670 nm; provides excellent quenching of Quasar 570, TAMRA, CAL Fluor Red 590, CAL Fluor Red 610, ROX, CAL Fluor Red 635, Pulsar 650, Quasar 670, and Quasar 705. View Source
• [3] Sootome H. et al. (2007). 'Practical evaluation of universal conditions for four-plex quantitative PCR.' Analytical and Bioanalytical Chemistry, 388(1):271–278. DOI: 10.1007/s00216-007-1213-3. Four-plex qPCR validated using FAM, CAL Fluor Orange, TAMRA, and Quasar 670 probe sets. View Source

Photobleaching Resistance Comparison

The manufacturer explicitly states that Quasar 670 and Cy5 'share similar photobleaching characteristics' — both dyes are non-sulfonated indocarbocyanines with the same chromophore core and, consequently, 'nearly identical' photophysical stability [1]. This is confirmed by the structural equivalence: Quasar 670 is 'based on the same indocarbocyanine as the Cy5 dye' [1]. In contrast, Alexa Fluor 647 — a sulfonated cyanine derivative carrying four sulfonate groups — demonstrates significantly greater photostability. A head-to-head quantitative comparison study by Berliner et al. (2003) established that 'both Alexa Fluor dyes were significantly more resistant to photobleaching than were their Cy dye counterparts' and that Alexa Fluor 647 protein conjugates were 'significantly more fluorescent than those of the Cy dyes, especially at high degrees of labeling' [2]. Additional vendor technical data state that Alexa Fluor 647's photobleaching resistance is approximately 2× that of Cy5 [3]. For researchers using Quasar 670 in extended imaging protocols, the manufacturer recommends imaging longer-wavelength dyes first and using commercial anti-fade mounting media such as Vectashield to preserve fluorescence signal [1].

Photobleaching Resistance

Cross-study comparable

Quasar 670 nearly identical to Cy5; Alexa Fluor 647 ~2× more photostable than Cy5.

Suited for fixed-endpoint or moderate-duration imaging; extended time-lapse may favor sulfonated dyes.

Anti-fade mountants recommended for prolonged illumination.

Evidence Dimension	Resistance to photobleaching under continuous illumination
Target Compound Data	Quasar 670: photobleaching characteristics 'nearly identical' to Cy5; non-sulfonated indocarbocyanine [1].
Comparator Or Baseline	Cy5: photobleaching equivalent to Quasar 670 [1]. Alexa Fluor 647 (sulfonated): ~2× photobleaching resistance vs. Cy5 [3]; 'significantly more resistant to photobleaching' [2]; pH-stable fluorescence from pH 4.0 to 10.0 [3].
Quantified Difference	Alexa Fluor 647: ~2-fold greater photobleaching resistance than Cy5 (and by structural equivalence, Quasar 670) [3]. Alexa Fluor 647 conjugates: significantly less self-quenching and higher fluorescence than Cy5 conjugates at equivalent labeling density [2].
Conditions	Continuous laser excitation; protein conjugates (Berliner 2003); single-molecule imaging in PVA matrix (Nature 2023); wide-field and confocal microscopy.

Why This Matters

For applications requiring prolonged illumination — time-lapse live-cell imaging, super-resolution microscopy (STORM/PALM), or single-molecule FRET — Alexa Fluor 647 provides measurably superior photostability. Quasar 670 is best selected when the procurement priority is internal labeling capability, BHQ-2 dual-quenching, and cost-effectiveness for fixed-endpoint or moderate-duration imaging assays, rather than maximum photobleaching resistance.

• [1] LGC Biosearch Technologies FAQ. 'Biosearch Technologies' Quasar 670 dye is listed as an alternative to the Cy 5 dye. Is it more resistant to photobleaching?' — 'No, both Quasar 670 and Cy 5 share similar photobleaching characteristics.' View Source
• [2] Berliner J.E. et al. (2003). 'Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates.' Journal of Histochemistry & Cytochemistry, 51(12):1699–1712. View Source
• [3] Xi'an Ruixi Biological Technology Co. AF647 NHS Ester — Technical Datasheet. Extinction coefficient 270,000 L·mol⁻¹·cm⁻¹; quantum yield 0.33; photobleaching resistance ~2× Cy5; pH stability range 4.0–10.0. View Source

Automated Synthesis: Solubility & Coupling

Quasar dyes are described as 'slightly more hydrophobic and therefore soluble in the reagents of DNA synthesis' compared to their Cy dye counterparts [1]. This enhanced solubility in acetonitrile — the standard solvent for phosphoramidite coupling in automated DNA synthesizers — is a practical advantage for manufacturing consistency. The Quasar 670 phosphoramidite (standard 5′-labeling form) achieves coupling efficiencies of ≥95% under standard synthesis conditions [2]. For the Quasar 670-dT internal labeling amidite, Glen Research recommends a 10-minute coupling time and the use of UltraMILD monomers (dA: 10-1601, dC: 10-1015, dG: 10-1621, dT: 10-1030) with 0.02 M iodine oxidation to preserve dye integrity during synthesis [3]. Deprotection conditions have been optimized: when UltraMILD reagents are used, deprotection in 0.05 M potassium carbonate in methanol for 4 hours at room temperature, or 30% ammonium hydroxide for 2 hours at room temperature, yields acceptable results [3]. Standard base deprotection in ammonium hydroxide at room temperature for 24 hours is also viable, though additional HPLC purification may be required [3]. Notably, methylamine should be avoided during deprotection as it can cause dye degradation [4]. The manufacturer warns that deprotection in concentrated NH₄OH can cause 'some degradation' of Quasar 670 — a limitation shared with Cy5 and other cyanine dyes — and recommends 8 hours at 25°C or 1 hour at 60°C as optimal conditions [4].

Synthesis & Solubility

Supporting evidence

Coupling efficiency ≥95%; enhanced acetonitrile solubility; one-step amidite incorporation.

Streamlined automated synthesis workflow; avoids post-synthesis conjugation and purification.

UltraMILD deprotection recommended; methylamine should be avoided.

Evidence Dimension	Solubility in DNA synthesis reagents and solid-phase coupling efficiency
Target Compound Data	Quasar 670: 'slightly more hydrophobic and therefore soluble in the reagents of DNA synthesis' [1]; coupling efficiency ≥95% [2]; 10-min coupling for dT amidite [3]; UltraMILD deprotection: 0.05 M K₂CO₃/MeOH, 4 h, RT [3].
Comparator Or Baseline	Standard Cy5 phosphoramidite: similar deprotection sensitivity (NH₄OH degradation risk). Cy5 is less hydrophobic than Quasar 670; specific comparative solubility data not published. Cy5 NHS ester post-synthesis labeling: requires separate conjugation and purification steps absent from direct amidite incorporation workflow [1].
Quantified Difference	Quasar 670 coupling efficiency ≥95% [2]. Direct comparative coupling efficiency data for Cy5 amidite under identical conditions not available. Process advantage is qualitative: fewer purification steps versus post-synthesis NHS ester labeling; one-step incorporation in automated synthesis.
Conditions	Automated solid-phase DNA/RNA synthesis; acetonitrile as diluent; ABI 392/394 or equivalent synthesizer; UltraMILD phosphoramidite chemistry recommended for dT amidite.

Why This Matters

For laboratories and CROs scaling oligonucleotide probe production, the Quasar 670 amidite workflow eliminates post-synthesis dye conjugation and associated purification steps, reducing hands-on time, reagent costs, and lot-to-lot variability. The ≥95% coupling efficiency supports high-yield, high-purity probe manufacturing in a single automated synthesis run.

• [1] LGC Biosearch Technologies. ValuMix Gene Expression Assays — Product Page. 'Quasar dyes are slightly more hydrophobic and therefore soluble in the reagents of DNA synthesis.' View Source
• [2] Xi'an Ruixi Biological Technology Co. Quasar 670 Phosphoramidite — Technical Datasheet. Coupling efficiency ≥95%; synthesis incorporates dye directly at 5′ or internal site via standard automated synthesis cycles. View Source
• [3] Glen Research. Glen Report 33-25: New Products — Dye-dT Phosphoramidites. Quasar 670-dT: 10 min coupling; UltraMILD monomers preferred; deprotection in 0.05 M K₂CO₃/MeOH for 4 h at RT or 30% NH₄OH for 2 h at RT. View Source
• [4] Bio-Rad (distributor). Quasar 670 C6 T Amidite — Product Specification. Deprotection: concentrated NH₄OH, 8 h at 25°C or 1 h at 60°C; some degradation may occur; methylamine should be avoided. View Source

Quasar 670 Evidence-Based Application Scenarios

Internal FRET Probes and Molecular Beacons

When a FRET probe or molecular beacon design requires the far-red fluorophore to be positioned at an internal nucleotide site — rather than at the 5′ or 3′ terminus — the Quasar 670-dT phosphoramidite is the only commercially available option that preserves Watson-Crick base pairing at the incorporation site. Standard Cy5 phosphoramidites lack a nucleobase and destabilize duplex formation when placed internally . The Quasar 670-dT monomer inserts as a direct dT replacement during automated synthesis, maintaining hybridization specificity and duplex thermodynamic stability [1]. This is critical for ECHO-FISH probes, exciton-coupled dye-aggregate systems, and internal FRET constructs where spatial positioning of the fluorophore within the duplex determines energy transfer efficiency. The BHQ-2 dual-quenching mechanism further enhances signal-to-noise ratios in these probe architectures [2].

Multiplex qPCR Using Quasar 670 / BHQ-2

For laboratories developing multiplex qPCR assays where reagent cost-per-reaction is a primary procurement driver, the Quasar 670 / BHQ-2 system is positioned by the manufacturer as a 'direct, cost-effective replacement' for the Cy5 / quencher pair . Quasar 670 has been validated in a published four-plex qPCR format alongside FAM, CAL Fluor Orange, and TAMRA, demonstrating that 'qPCR in a four-plexed format is feasible for cost-effective practical use' [1]. The ValuMix assay format — which delivers pre-mixed Quasar 670/BHQ-2 probe plus primers in a single tube — further reduces hands-on time and pipetting error [2]. The BHQ-2 quencher offers higher synthesis yields than BHQ-3, directly reducing per-oligonucleotide manufacturing cost [3].

smFISH with Stellaris Probes and Quasar 670

Quasar 670 is the standard far-red fluorophore for the Stellaris smFISH platform, where probe sets of up to 48 oligonucleotides are tiled across target RNA transcripts . The dye's 647 nm excitation is compatible with standard 633 nm or 647 nm laser lines on confocal microscopes, and its 670 nm emission is well separated from common nuclear counterstains (DAPI) and green-channel reporters (FAM, Alexa Fluor 488), enabling multiplex co-detection [1]. While photobleaching resistance is equivalent to Cy5 and inferior to Alexa Fluor 647, smFISH protocols typically involve single-timepoint imaging of fixed specimens, making photostability less critical than signal brightness and specificity. Stellaris commercial hybridization buffers further enhance signal-to-noise ratios compared to homebrew formulations when used with Quasar 670-labeled probes [2].

High-Throughput Automated Oligo Synthesis

Quasar 670 phosphoramidites enable direct, one-step fluorophore incorporation during automated solid-phase oligonucleotide synthesis — eliminating the need for post-synthesis NHS ester conjugation, aminolysis workup, and additional HPLC purification that are required when labeling with non-amidite Cy5 or Alexa Fluor 647 formats . The reported coupling efficiency of ≥95% [1], combined with the dye's enhanced solubility in acetonitrile relative to Cy dyes [2], supports consistent high-yield synthesis at scales from 40 nmol to 10 μmol. For CROs and core facilities producing custom dual-labeled probes at scale, this workflow integration reduces per-probe production time by eliminating an entire post-synthetic reaction and purification block, directly lowering manufacturing cost and delivery lead time compared to workflows dependent on amine-reactive dye ester conjugation.

Application

Selection Property

Validation Focus

Internal FRET probes & molecular beacons

dT-amidite retains base pairing at internal sites

Duplex stability and labeling-position integrity

Multiplex qPCR (Quasar 670/BHQ-2)

BHQ-2 dual FRET + static quenching; higher synthesis yield reported

Signal-to-noise ratio and per-probe cost review

smFISH (Stellaris platform)

Far-red emission, Cy5-channel compatibility; validated probe sets

Multiplex co-detection with DAPI and green reporters

High-throughput automated oligo synthesis

Phosphoramidite with high coupling efficiency; acetonitrile solubility

One-step incorporation eliminates post-synthesis conjugation

• [1] Glen Research. Quasar 670-dT Phosphoramidite (10-5955): Internal incorporation without disrupting base pairing or stacking. View Source
• [2] LGC Biosearch Technologies FAQ. BHQ-2 dual static-plus-FRET quenching mechanism enhances signal-to-noise for Quasar 670 probes. View Source
• [3] LGC Biosearch Technologies. Quasar Dyes — Education Page. 'Direct, cost-effective replacements for the Cy 3, Cy5 and Cy5.5 dyes.' View Source
• [4] Sootome H. et al. (2007). 'Practical evaluation of universal conditions for four-plex quantitative PCR.' Analytical and Bioanalytical Chemistry, 388(1):271–278. View Source
• [5] LGC Biosearch Technologies. ValuMix Gene Expression Assays — pre-mixed probe-plus-primer single-tube format for qPCR. View Source
• [6] JoVE Protocol. 'Confocal Imaging and Quantitative Analysis of smFISH in Wing Discs and Adult Muscles' — Quasar 670 excitation 647 nm, emission 670 nm, compatible with DAPI and Alexa Fluor 488 co-detection. View Source
• [7] PMC Figure 6. 'Stellaris buffers provide higher signal-to-noise ratios than homebrew buffers' — smFISH with Quasar 670-labeled probe sets. View Source
• [8] Xi'an Ruixi Biological Technology Co. Quasar 670 Phosphoramidite — Technical Datasheet. Coupling efficiency ≥95%. View Source
• [9] LGC Biosearch Technologies. ValuMix Assays: 'Quasar dyes are slightly more hydrophobic and therefore soluble in the reagents of DNA synthesis.' View Source